2,3-Diphenyl-3-oxopropanal

• Molecular Formula: C15H12O2
• Molecular Weight: 224.25 g/mol
• IUPAC Name: 3-oxo-2,3-diphenylpropanal
• InChI: InChI=1S/C15H12O2/c16-11-14(12-7-3-1-4-8-12)15(17)13-9-5-2-6-10-13/h1-11,14H
• InChI Key: AWKVVRUTLJCPPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C=O)C(=O)C2=CC=CC=C2

Description

2,3-Diphenyl-3-oxopropanal is a useful research compound. Its molecular formula is C15H12O2 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phenyl(3-phenyloxiran-2-yl)methanone (5.0 g, 22.3 mmol) was suspended in dry Et2O (40 mL) under an argon balloon. Boron trifluoride diethyl etherate (3.00 mL, 23.7 mmol) was added slowly via syringe. The reaction was refluxed at 50° C. for an hour, then cooled and extracted with 60 mL each of H2O and Et2O/EtOAc. The aqueous layer was extracted again with EtOAc (60 mL). The combined organic layer was dried and concentrated to give 3-oxo-2,3-diphenylpropanal.